Sodium 3-ethoxybenzene-1-sulfinate

• Molecular Formula: C8H9NaO3S
• Molecular Weight: 208.21 g/mol
• IUPAC Name: sodium;3-ethoxybenzenesulfinate
• InChI: InChI=1S/C8H10O3S.Na/c1-2-11-7-4-3-5-8(6-7)12(9)10;/h3-6H,2H2,1H3,(H,9,10);/q;+1/p-1
• InChI Key: WAWGBRYODXOFRT-UHFFFAOYSA-M
• Canonical SMILES: CCOC1=CC(=CC=C1)S(=O)[O-].[Na+]

Description

Sodium 3-ethoxybenzene-1-sulfinate is an organosulfur compound with the molecular formula C₈H₉NaO₃S. It is a sodium salt of 3-ethoxybenzenesulfinic acid and is known for its versatile reactivity in organic synthesis. This compound is typically a colorless, odorless, and non-corrosive solid, making it a stable and convenient reagent for various chemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium 3-ethoxybenzene-1-sulfinate can be synthesized through several methods. One common approach involves the reduction of sulfonyl chlorides or the oxidation of thiols. Another method includes the direct sulfonylation of aromatic compounds using sulfur dioxide (SO₂) and suitable bases .

Industrial Production Methods: In industrial settings, the production of sodium sulfinates often involves the use of advanced techniques such as photoredox catalytic transformations and electrochemical synthesis. These methods offer higher efficiency and sustainability compared to traditional approaches .

Chemical Reactions Analysis

Types of Reactions: Sodium 3-ethoxybenzene-1-sulfinate undergoes various chemical reactions, including:

Oxidation: Conversion to sulfonic acids.

Reduction: Formation of thiols.

Substitution: Reactions with halides to form sulfonyl halides

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄).

Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Halogenating agents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅)

Major Products:

Oxidation: Sulfonic acids.

Reduction: Thiols.

Substitution: Sulfonyl halides

Scientific Research Applications

Sodium 3-ethoxybenzene-1-sulfinate has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing various organosulfur compounds, including sulfones, sulfonamides, and sulfonyl fluorides.

Biology: Employed in the study of enzyme mechanisms and as a reagent in biochemical assays.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of agrochemicals, dyes, and materials science.

Mechanism of Action

The mechanism of action of sodium 3-ethoxybenzene-1-sulfinate involves its ability to act as a sulfonylating agent. It introduces the sulfonyl group (-SO₂-) into various molecules, facilitating the formation of sulfonyl-containing compounds. This reactivity is primarily due to the presence of the sulfinic acid moiety, which can undergo nucleophilic substitution and radical reactions .

Comparison with Similar Compounds

• Sodium benzenesulfinate
• Sodium toluenesulfinate
• Sodium methanesulfinate

Comparison: Sodium 3-ethoxybenzene-1-sulfinate is unique due to the presence of the ethoxy group, which can influence its reactivity and solubility compared to other sodium sulfinates. This ethoxy group can provide additional steric and electronic effects, making it a valuable reagent for specific synthetic applications .